Cas no 91719-24-3 (9H-Purine,9,9'-(1,3-propanediyl)bis[6-chloro-)

• Product Name: 9H-Purine,9,9'-(1,3-propanediyl)bis[6-chloro-
• CAS No: 91719-24-3
• MF: C₁₃H₁₀Cl₂N₈
• MW: 349.178098201752
• CID: 813637
• PubChem ID: 315480
• Update Time: 2025-04-19

9H-Purine,9,9'-(1,3-propanediyl)bis[6-chloro- Chemical and Physical Properties

Names and Identifiers

• 6-chloro-9-[3-(6-chloropurin-9-yl)propyl]purine
• NSC240725
• DTXSID50311254
• NSC-240725
• 91719-24-3
• 9H-Purine,9,9'-(1,3-propanediyl)bis[6-chloro-

• Inchi： 1S/C13H10Cl2N8/c14-10-8-12(18-4-16-10)22(6-20-8)2-1-3-23-7-21-9-11(15)17-5-19-13(9)23/h4-7H,1-3H2
• InChI Key： IJQPUAHUVABTDE-UHFFFAOYSA-N
• SMILES： ClC1C2=C(N=CN=1)N(C=N2)CCCN1C=NC2C(=NC=NC1=2)Cl

Computed Properties

• Exact Mass: 348.0405477g/mol
• Monoisotopic Mass: 348.0405477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 87.2Ų